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Compound of Interest

Compound Name: 2-Acetamido-5-fluoropyridine

Cat. No.: B564454

Introduction

2-Amino-5-fluoropyridine is a crucial intermediate in the synthesis of various pharmaceutical
compounds, including peptide deformylase inhibitors like LBM415.[1][2][3] The acetylation of
the amino group to form N-(5-fluoropyridin-2-yl)acetamide is a common and vital step in the
synthetic routes to more complex molecules. This process serves to protect the amino group,
modify the compound's electronic properties, or prepare it for subsequent reactions.[4] This
document provides a detailed protocol for the N-acetylation of 2-amino-5-fluoropyridine using
acetic anhydride.

Reaction Principle

The synthesis involves the nucleophilic attack of the primary amino group of 2-amino-5-
fluoropyridine on one of the electrophilic carbonyl carbons of acetic anhydride. This N-acylation
reaction proceeds efficiently to yield the corresponding acetamide, with acetic acid as a
byproduct. The reaction is typically high-yielding.[5][6]

Chemical Reaction Scheme:

Experimental Protocol

This protocol is based on established methods for the acetylation of aromatic amines.[5][6][7]

Materials and Equipment
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e Reagents:

o 2-amino-5-fluoropyridine (CsHsFN-2)

o Acetic anhydride ((CHsCO)20)

o Deionized water

o Ethyl acetate (for extraction, optional)

o Saturated sodium bicarbonate solution

o Anhydrous magnesium sulfate or sodium sulfate

e Equipment:

o

Round-bottom flask (50 mL or 100 mL)

o Magnetic stirrer and stir bar

o Heating mantle or oil bath with temperature control

o Condenser

o Dropping funnel (optional)

o Ice bath

o Bichner funnel and flask for vacuum filtration

o Standard laboratory glassware (beakers, graduated cylinders)

o Rotary evaporator

o Fume hood

Procedure
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-
5-fluoropyridine in a suitable solvent like ethyl acetate or use acetic anhydride as both
reagent and solvent. For this protocol, excess acetic anhydride will be used. Place the flask
in a fume hood.

e Reagent Addition: Add 2-amino-5-fluoropyridine (e.g., 1.0 eq) to an excess of acetic
anhydride (e.g., 3.0-5.0 eq). The reaction can be exothermic, so the temperature should be
monitored.[7]

e Reaction Conditions: Heat the reaction mixture to a temperature between 45°C and 60°C.[5]
[7] Stir the mixture at this temperature for 1 to 3 hours. Reaction progress can be monitored
using Thin Layer Chromatography (TLC).

o Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature
and then place it in an ice bath. Slowly and carefully pour the cooled reaction mixture into
ice-cold water to quench the excess acetic anhydride.

» Precipitation: The solid product, N-(5-fluoropyridin-2-yl)acetamide, should precipitate out of
the aqueous solution. Stir the suspension in the ice bath for about 30 minutes to ensure
complete precipitation.

« Filtration: Collect the solid product by vacuum filtration using a Blichner funnel. Wash the
solid with cold deionized water to remove any remaining acetic acid and other water-soluble
impurities.

e Drying: Dry the collected solid product under vacuum. The product can be further purified by
recrystallization if necessary, for instance from ethanol.[4]

Data Presentation

The following table summarizes the quantitative data for a typical reaction starting with 5.0
grams of 2-amino-5-fluoropyridine.
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Parameter Value Notes
Reactants

) o Molecular Weight: 112.11
2-amino-5-fluoropyridine 50¢9

g/mol

44.6 mmol (1.0 eq)

) ) Molecular Weight: 102.09
Acetic Anhydride 13.6 mL

g/mol ; Density: 1.08 g/mL

14.7 g (3.2 eq)

Can serve as bhoth reagent and

solvent.[6]
Product (Theoretical)
N-(5-fluoropyridin-2- 6.87 Molecular Weight: 154.14
yl)acetamide g/mol
Reaction Conditions
Temperature 45-60 °C [51[7]
Reaction Time 1 -3 hours [51[7]
Yield
Expected Yield 90% Based on similar reactions.[5]

[7]

Safety Precautions

All operations should be performed in a well-ventilated chemical fume hood.[8][9]

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[8][10]

2-amino-5-fluoropyridine: Harmful if swallowed, in contact with skin, or if inhaled. Causes

skin and serious eye irritation. May cause respiratory irritation. Avoid formation of dust and

aerosols.[8][11]
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» Acetic Anhydride: Corrosive and a lachrymator (causes tearing). Reacts exothermically with
water. Handle with extreme care.[6]

 In case of contact, immediately flush skin or eyes with copious amounts of water for at least
15 minutes and seek medical attention.[12] If inhaled, move to fresh air.[11]

Visualization

The following diagram illustrates the general workflow for the acetylation of 2-amino-5-
fluoropyridine.
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Caption: Experimental workflow for the synthesis of N-(5-fluoropyridin-2-yl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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